2-Fluoro-5-trifluoromethyl-pyrazine
Overview
Description
2-Fluoro-5-trifluoromethyl-pyrazine (2F5TFP) is a heterocyclic compound that belongs to the pyrazine family. It is an aromatic compound with a molecular formula of C5H3F5N2. This compound has been the focus of scientific research due to its unique properties and potential applications.
Scientific Research Applications
Agrochemical Applications
Trifluoromethylpyridine derivatives, such as 2-Fluoro-5-trifluoromethyl-pyrazine, are widely used in the agrochemical industry . They are used in the protection of crops from pests . Fluazifop-butyl was the first derivative introduced to the agrochemical market, and since then, more than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
Trifluoromethylpyridine derivatives are also used in the pharmaceutical industry . Five pharmaceutical products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Veterinary Applications
In the veterinary industry, two products containing the trifluoromethylpyridine moiety have been granted market approval . These products are used for various treatments in animals .
Antidepressant Applications
Compounds containing a trifluoromethylpyridine unit, such as 2-Fluoro-5-trifluoromethyl-pyrazine, have shown promise in the development of antidepressant drugs .
Antipsychotic Applications
Trifluoromethylpyridine-based compounds are also being explored for their potential use in antipsychotic drugs .
Antihistamine Applications
The unique structural motif of trifluoromethylpyridine has been utilized in the development of antihistamine drugs .
Anti-fungal Applications
Trifluoromethylpyridine derivatives have shown potential in the development of anti-fungal drugs .
Anticancer Applications
Compounds containing a trifluoromethylpyridine unit are being explored for their potential use in anticancer drugs .
Mechanism of Action
Target of Action
It is known that fluorinated compounds often interact with a variety of biological targets, influencing their function and contributing to the compound’s overall activity .
Mode of Action
It is known that the presence of fluorine atoms in organic compounds can significantly alter their reactivity and interaction with biological targets . The trifluoromethyl group, in particular, is often associated with increased lipophilicity, which can enhance the compound’s ability to permeate cell membranes and interact with intracellular targets .
Biochemical Pathways
Fluorinated compounds are known to participate in a wide range of biochemical processes, potentially affecting multiple pathways depending on their specific targets .
Pharmacokinetics
Fluorinated compounds often exhibit enhanced metabolic stability and bioavailability due to the strong carbon-fluorine bond .
Result of Action
The compound’s fluorinated structure suggests that it may exert its effects through interactions with various cellular targets, potentially leading to changes in cellular function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Fluoro-5-trifluoromethyl-pyrazine. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and reactivity .
properties
IUPAC Name |
2-fluoro-5-(trifluoromethyl)pyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2F4N2/c6-4-2-10-3(1-11-4)5(7,8)9/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFYMGRDKCHQRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2F4N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30735217 |
Source
|
| Record name | 2-Fluoro-5-(trifluoromethyl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30735217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-trifluoromethyl-pyrazine | |
CAS RN |
1220799-65-4 |
Source
|
| Record name | 2-Fluoro-5-(trifluoromethyl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30735217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
